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Abstract
Barium-135 (¹³⁵Ba) is a stable, naturally occurring isotope of the alkaline earth metal barium.

Comprising approximately 6.59% of natural barium, its unique nuclear properties, particularly

its non-zero nuclear spin, make it a valuable tool in various scientific fields, most notably in

nuclear magnetic resonance (NMR) spectroscopy. This technical guide provides a

comprehensive overview of the discovery, synthesis, and key properties of Barium-135. It

details experimental protocols for its enrichment and production, presents its nuclear and

physical data in structured tables, and visualizes relevant nuclear processes through detailed

diagrams. This document is intended to serve as a core resource for researchers, scientists,

and professionals in drug development who are interested in leveraging the properties of

Barium-135 in their work.

Discovery and Historical Context
The discovery of Barium-135 is intrinsically linked to the identification of barium as an element.

In 1772, Carl Wilhelm Scheele distinguished baryta (barium oxide) from lime, though he did not

isolate the elemental form.[1] Sir Humphry Davy first isolated elemental barium in 1808 through

the electrolysis of molten barium salts.[1] The existence of isotopes was not understood at the

time of barium's discovery. The realization that elements could exist in forms with differing

atomic weights came much later with the work of Frederick Soddy in 1913. The stable isotopes
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of barium, including Barium-135, were identified and characterized with the development of

mass spectrometry in the early 20th century.

Quantitative Data
Nuclear Properties of Barium-135
A summary of the key nuclear properties of Barium-135 is presented in Table 1. These

properties are fundamental to its applications in nuclear physics and spectroscopy.

Property Value

Atomic Number (Z) 56

Mass Number (A) 135

Neutron Number (N) 79

Atomic Mass (Da) 134.9056886

Natural Abundance (%) 6.59

Half-life Stable

Nuclear Spin (I) 3/2

Nuclear Magnetic Moment (μ/μN) +0.8381(2)

Quadrupole Moment (Q/barn) +0.153(2)

Gyromagnetic Ratio (γ/10⁷ rad T⁻¹ s⁻¹) 2.6755

Table 1: Key nuclear properties of Barium-135.

Physical Properties of Elemental Barium
The physical properties of elemental barium are provided in Table 2 for general reference.
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Property Value

Melting Point (K) 1000

Boiling Point (K) 2118

Density (g/cm³) 3.62

Crystal Structure Body-Centered Cubic (BCC)

Atomic Radius (pm) 222

Electronegativity (Pauling Scale) 0.89

Table 2: Selected physical properties of elemental barium.

NMR Spectroscopic Properties of Barium-135
Barium-135 is an NMR-active nucleus, making it useful for specialized spectroscopic studies.

[2] Table 3 summarizes its key NMR properties.

Property Value

Spin 3/2

Natural Abundance (%) 6.592

Chemical Shift Range (ppm) ~20

Frequency Ratio (Ξ) (%) 9.934457

Reference Compound 0.5 M BaCl₂ in D₂O

Linewidth of Reference (Hz) 707

Receptivity relative to ¹H (natural abundance) 3.30 x 10⁻⁴

Table 3: NMR spectroscopic properties of Barium-135.[2]

Synthesis and Production of Barium-135
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As a stable, naturally occurring isotope, the "synthesis" of Barium-135 primarily refers to its

enrichment from natural barium, which is a mixture of seven isotopes. Additionally, Barium-135
is a decay product of the radioactive isotope Lanthanum-135.

Isotope Enrichment from Natural Barium
The separation of Barium-135 from other barium isotopes is a significant challenge due to their

identical chemical properties. The primary method for enrichment is electromagnetic isotope

separation (EMIS), which is used by major isotope providers like the National Isotope

Development Center (NIDC). For laboratory-scale separation, cation exchange

chromatography can be employed.

This protocol provides a general methodology for the separation of barium isotopes.

Optimization of parameters is crucial for achieving high enrichment of Barium-135.

Objective: To enrich Barium-135 from a natural barium sample using cation exchange

chromatography.

Materials:

Cation exchange resin (e.g., AG50W-X8, 200-400 mesh)

Glass chromatography column

Natural Barium Chloride (BaCl₂) solution

Hydrochloric acid (HCl) solutions of varying concentrations (e.g., 2.5 N)

Nitric acid (HNO₃) solutions of varying concentrations (e.g., 2.0 N)

Inductively Coupled Plasma Mass Spectrometer (ICP-MS) for isotopic analysis

Procedure:

Resin Preparation and Column Packing:

Prepare a slurry of the cation exchange resin in deionized water.
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Pack the chromatography column with the resin slurry to the desired bed height, ensuring

no air bubbles are trapped.

Equilibrate the column by passing several column volumes of the initial eluent (e.g., 2.5 N

HCl) through it.

Sample Loading:

Dissolve the natural barium salt (e.g., BaCl₂) in a minimal volume of the initial eluent.

Carefully load the sample solution onto the top of the resin bed.

Elution:

Begin the elution process by passing the eluent through the column. The lighter isotopes

of barium will generally elute slightly faster than the heavier isotopes.

A common procedure involves an initial elution with a specific concentration of HCl (e.g.,

20 mL of 2.5 N HCl) to remove matrix elements, followed by elution with a different acid,

such as HNO₃ (e.g., 12 mL of 2.0 N HNO₃), to collect the barium fraction.[3]

Collect small fractions of the eluate sequentially.

Isotopic Analysis:

Analyze the isotopic composition of each collected fraction using an ICP-MS.[3]

Identify the fractions that are enriched in Barium-135.

Consolidation and Purification:

Combine the fractions with the highest Barium-135 enrichment.

If necessary, further purification steps can be performed to remove any remaining

impurities.

Workflow Diagram:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.chemlin.org/isotope/lanthanum-135
https://www.chemlin.org/isotope/lanthanum-135
https://www.benchchem.com/product/b089191?utm_src=pdf-body
https://www.benchchem.com/product/b089191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Resin Preparation
& Column Packing

Sample Loading
(Natural Barium Solution)

Chromatographic Elution
(HCl and HNO₃ Gradients) Fraction Collection Isotopic Analysis

(ICP-MS)
Evaluation of

¹³⁵Ba Enrichment
Combine Enriched

Fractions
Enriched ¹³⁵Ba

Click to download full resolution via product page

Figure 1: Experimental workflow for the enrichment of Barium-135 using cation exchange
chromatography.

Production via Nuclear Reaction and Decay
Barium-135 is the stable daughter product of the radioactive isotope Lanthanum-135 (¹³⁵La).

Therefore, the production of ¹³⁵La is a direct pathway to obtaining ¹³⁵Ba. ¹³⁵La can be produced

in a cyclotron by bombarding a Barium-136 (¹³⁶Ba) target with protons, inducing a (p,2n)

reaction.

Nuclear Reaction: ¹³⁶Ba + p → ¹³⁵La + 2n

The resulting ¹³⁵La then decays to stable ¹³⁵Ba via electron capture with a half-life of

approximately 19.5 hours.[3]

Decay Equation: ¹³⁵La + e⁻ → ¹³⁵Ba + νe

The decay of Lanthanum-135 to Barium-135 proceeds primarily through electron capture. This

process involves the capture of an inner atomic electron by a proton in the nucleus, which is

then converted into a neutron, and a neutrino is emitted. The decay can proceed to the ground

state or to excited states of Barium-135, which then de-excite by emitting gamma rays or

conversion electrons.
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Figure 2: Simplified decay scheme of Lanthanum-135 to Barium-135. Note that branching
ratios to excited states are not fully detailed in publicly available data.

Applications in Research and Drug Development
The primary application of enriched Barium-135 lies in Nuclear Magnetic Resonance (NMR)

spectroscopy.[2] As a stable isotope with a nuclear spin of 3/2, it can be used as a probe to

study the local chemical environment of barium ions in various systems.

Barium-135 NMR Spectroscopy
While ¹³⁵Ba NMR is not as common as other nuclei due to its relatively low gyromagnetic ratio

and the presence of a significant quadrupole moment which leads to broad signals, it can

provide valuable information in specific applications.[2] The chemical shift of ¹³⁵Ba is sensitive

to its coordination environment, making it a useful tool for studying:

Ion Binding: Investigating the binding of barium ions to macromolecules, including proteins

and nucleic acids. This can be relevant in understanding the role of divalent cations in

biological systems.
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Materials Science: Characterizing the structure and dynamics of barium-containing

materials, such as ceramics and glasses.

Potential in Drug Development
While direct applications of Barium-135 in drug development are not widely documented, its

use in NMR can be extrapolated to pharmaceutical research:

Competitive Binding Assays: In cases where a drug candidate is designed to displace a

metal ion from a binding site, ¹³⁵Ba NMR could potentially be used to monitor the

displacement of barium, providing insights into the drug's efficacy.

Formulation Studies: For drug formulations that include barium-containing excipients, ¹³⁵Ba

NMR could be used to study the interaction of the active pharmaceutical ingredient (API)

with the excipient at a molecular level.

It is important to note that the broader applications of barium in medicine are dominated by the

use of non-enriched barium sulfate as a contrast agent in medical imaging. The use of specific

barium isotopes like Barium-135 is currently limited to specialized research areas.

Conclusion
Barium-135, a stable isotope of barium, possesses unique nuclear properties that make it a

valuable tool for scientific research, particularly in the field of NMR spectroscopy. While its

natural abundance is relatively low, methods for its enrichment through chromatographic

techniques and its production via the decay of Lanthanum-135 are established. The ability to

probe the local environment of barium ions using ¹³⁵Ba NMR opens up possibilities for detailed

studies of ion binding in biological and material systems. Although direct applications in drug

development are still emerging, the principles of its use in NMR spectroscopy suggest potential

utility in specialized areas of pharmaceutical research. This guide provides a foundational

understanding of Barium-135, from its discovery to its synthesis and potential applications, to

aid researchers in harnessing its unique properties for future scientific advancements.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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